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Compound of Interest

Compound Name:
(5,5-Dimethylpiperidin-2-

yl)methanol

CAS No.: 2031260-64-5

Cat. No.: B2821966

Get Quote

CAS Number: 2031260-64-5 | Formula: C₈H₁₇NO | M.W.: 143.23 g/mol

Executive Summary & Chemical Identity
(5,5-Dimethylpiperidin-2-yl)methanol is a chiral heterocyclic building block used primarily in

medicinal chemistry for the synthesis of bioactive scaffolds.[1][2][3] As a substituted piperidine

derivative, it functions as a secondary amine with a primary alcohol handle, making it a

versatile nucleophile in SɴAr, acylation, and reductive amination reactions.

Due to its specific structural features—a piperidine ring sterically modified by a gem-dimethyl

group at the 5-position—it exhibits distinct lipophilicity and conformational rigidity compared to

unsubstituted piperidinemethanols. This guide synthesizes safety protocols based on direct

data and structure-activity relationship (SAR) inferences from analogous piperidines (e.g., 4-

piperidinemethanol).
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Property Detail

IUPAC Name (5,5-Dimethylpiperidin-2-yl)methanol

CAS Number 2031260-64-5

Molecular Formula C₈H₁₇NO

Molecular Weight 143.23 g/mol

Synonyms 5,5-Dimethyl-2-hydroxymethylpiperidine

Structural Class Heterocyclic Amine / Amino Alcohol

Hazard Identification (GHS Classification)
Rationale: Piperidine derivatives are characteristically basic and often corrosive or severe

irritants to mucous membranes. The conservative safety approach requires treating this

compound as a Corrosive (Category 1B) until specific toxicological data proves otherwise.

GHS Label Elements[5][6][7]
Signal Word:DANGER

Hazard Pictograms:

🛑 GHS05 (Corrosion)

⚠️ GHS07 (Exclamation Mark)

Hazard Statements (H-Codes)
H314: Causes severe skin burns and eye damage.

H302: Harmful if swallowed.[4]

H335: May cause respiratory irritation.

Precautionary Statements (P-Codes)
P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5][6]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[5]

Rinse skin with water [or shower].[5][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[5] Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P310: Immediately call a POISON CENTER or doctor/physician.

Handling & Storage Protocols (Self-Validating
Systems)
Expertise Note: Secondary amines are prone to oxidation and carbamate formation upon

exposure to atmospheric CO₂. The hygroscopic nature of the hydroxymethyl group

necessitates strict moisture control to prevent weighing errors and reagent degradation.

Storage Workflow (Logic Diagram)
The following decision tree outlines the critical path from receipt to long-term storage to ensure

compound integrity.
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Figure 1: Inert Storage & Handling Workflow for Hygroscopic Amines
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Detailed Protocols
A. Environmental Controls[5][7]

Atmosphere: Handle exclusively under an inert atmosphere (Nitrogen or Argon) if storing for

>1 week. The amine functionality reacts with CO₂ to form carbamates (white crust

formation).

Temperature: Store at 2–8°C. While the compound is likely stable at room temperature for

short periods, refrigeration retards oxidation.
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Humidity:Strictly Hygroscopic. Store in a desiccator or a sealed container with activated

molecular sieves.

B. Engineering Controls
Fume Hood: All open handling must occur within a certified chemical fume hood operating at

a face velocity of 100 fpm (0.5 m/s).

Weighing: Use anti-static weighing boats. If the compound has caked due to moisture, do not

chip it with force (aerosol risk); dissolve in the reaction solvent (e.g., DCM or MeOH) and

transfer quantitatively.

Emergency Response & First Aid
Trustworthiness: These protocols are designed to bridge the gap between exposure and

professional medical intervention. They prioritize neutralization and dilution.

Emergency Logic Tree

Figure 2: Immediate Response Logic for Corrosive Amine Exposure
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Specific Interventions[5][6][7][9]
Eye Contact (Critical):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b2821966/docs?utm_src=pdf-body-img#technical-guide-safety-data-sheet-5-5-dimethylpiperidin-2-yl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2821966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Amines penetrate the cornea rapidly, causing deep tissue damage

(saponification of lipids).

Protocol: Immediately flush with saline or water for at least 15 minutes. Hold eyelids apart

to ensure irrigation of the entire surface. Do not wait for medical personnel to begin

flushing.

Skin Contact:

Protocol: Immediately remove contaminated clothing.[5][4] Wash with soft soap and

copious water.

Contraindication: Do not use vinegar or acidic solutions to "neutralize" the burn on the

skin; the exothermic reaction can aggravate tissue damage.

Ingestion:

Protocol: Rinse mouth with water.[4] Do NOT induce vomiting (risk of esophageal

perforation). Drink 1-2 glasses of water to dilute.

Physical & Chemical Properties
Data grounded in structural analogs (e.g., 4-piperidinemethanol) where specific experimental

data for CAS 2031260-64-5 is unavailable.[1][8]
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Property Value / Characteristic Source/Inference

Physical State
Solid (Low melting) or Viscous

Liquid

Analogous to 4-

piperidinemethanol (MP

~60°C)

Color White to pale yellow Typical for piperidines

Solubility
Soluble in MeOH, DCM,

DMSO, Water

Polar amino-alcohol

functionality

pKa (Conjugate Acid) ~10.5 - 11.0
Typical secondary amine

basicity

Flash Point >110°C (Predicted) High BP due to H-bonding

Vapor Pressure Low at 20°C H-bonding network

Stability & Reactivity Profile
Causality: Understanding the functional groups allows for the prediction of incompatible

conditions.

Chemical Stability: Stable under recommended storage conditions (2-8°C, inert gas).

Conditions to Avoid:

Moisture: Hygroscopic; water absorption alters stoichiometry.

Heat/Flames: Combustible organic solid/liquid.

Incompatible Materials:

Strong Oxidizing Agents: Reaction with the amine or alcohol can be vigorous.

Acid Chlorides/Anhydrides: Will react exothermically to form amides/esters.

Acids: Exothermic neutralization.
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Hazardous Decomposition: Thermal decomposition produces Carbon oxides (CO, CO₂) and

Nitrogen oxides (NOx).

Disposal Considerations
Compliance: Disposal must follow local, state, and federal regulations (e.g., RCRA in the US,

REACH in EU).

Waste Stream: Classify as Corrosive Basic Organic Waste.

Protocol:

Dissolve the compound in a combustible solvent (e.g., acetone or ethanol).

Neutralize carefully if required by the specific incinerator protocol (though most chemical

incinerators handle basic solutions directly).

Incinerate in a chemical incinerator equipped with an afterburner and scrubber to manage

NOx emissions.

Container: Triple rinse empty containers with solvent before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 448949-63-1|[(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methanol|BLD Pharm
[bldpharm.com]

2. 1423026-06-5|(3-Methylpiperidin-2-yl)methanol hydrochloride|BLD Pharm [bldpharm.com]

3. 98433-85-3,2-{[2-(2-methoxyethoxy)ethyl]amino}ethan-1-ol-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

4. gcascc.com [gcascc.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. methanex.com [methanex.com]

7. Methanol | Fisher Scientific [fishersci.ca]

8. 27783-89-7|{1-azabicyclo[2.2.2]octan-2-yl}methanol|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: (5,5-
Dimethylpiperidin-2-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2821966/docs#technical-guide-safety-data-sheet-5-
5-dimethylpiperidin-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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